Cas no 2679928-49-3 (rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid)

• Product Name: rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid
• CAS No: 2679928-49-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5645031
• PubChem ID: 165916172
• Update Time: 2025-07-17

rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• 2679928-49-3
• EN300-28276829
• rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-6-17-11(16)13-7-9-4-3-5-12(9,8-13)10(14)15/h2,9H,1,3-8H2,(H,14,15)/t9-,12-/m0/s1
• InChI Key： GOQOJGJMEMMKSV-CABZTGNLSA-N
• SMILES： OC([C@@]12CN(C(=O)OCC=C)C[C@@H]1CCC2)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid

Introduction to rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS No. 2679928-49-3)

rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS No. 2679928-49-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for the development of novel therapeutic agents.

The chemical structure of rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid is composed of a cyclopentacpyrrole core, which is a bicyclic system with a five-membered ring fused to a pyrrole ring. The presence of the propenyl ether moiety and the carboxylic acid functional group adds to its structural complexity and contributes to its diverse chemical properties. The racemic nature of the compound, indicated by the prefix "rac-", suggests that it exists as a mixture of enantiomers, which can have different biological activities and pharmacological profiles.

Recent studies have highlighted the potential of rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid in various therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This property makes it a potential lead compound for the development of anticancer drugs.

In addition to its enzymatic inhibition properties, rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in both cell culture and animal models.

The pharmacokinetic properties of rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid are another critical aspect of its evaluation as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound can effectively reach its target site in the body. Further optimization through medicinal chemistry approaches may enhance these properties and improve the overall therapeutic index.

The safety profile of rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid is also an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, comprehensive safety assessments will be necessary to ensure that it meets regulatory standards for human use.

In conclusion, rac-(3aR,6aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS No. 2679928-49-3) represents a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its properties for clinical applications.